Cas no 2680624-76-2 (2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid)

• Product Name: 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid
• CAS No: 2680624-76-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5646038
• PubChem ID: 165938116
• Update Time: 2025-10-24

2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680624-76-2
• EN300-28282555
• 2-(1-methylcyclohexyl)-2-(trifluoroacetamido)acetic acid
• 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid

• Inchi： 1S/C11H16F3NO3/c1-10(5-3-2-4-6-10)7(8(16)17)15-9(18)11(12,13)14/h7H,2-6H2,1H3,(H,15,18)(H,16,17)
• InChI Key： BBZAHENDBWJUHH-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1(C)CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid

Recent Advances in the Study of 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid (CAS: 2680624-76-2)

In recent years, the compound 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid (CAS: 2680624-76-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a trifluoroacetamido group and a methylcyclohexyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the synthesis and optimization of 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid. Recent publications have detailed novel synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient multi-step synthesis involving catalytic hydrogenation and trifluoroacetylation, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating preclinical evaluations.

Pharmacological investigations have revealed that 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. In vitro studies have shown its inhibitory effects on certain proteases and kinases, suggesting potential applications in treating diseases such as cancer and inflammatory disorders. A recent study highlighted its ability to selectively inhibit the activity of a key enzyme involved in tumor progression, with an IC50 value in the low micromolar range. These findings underscore its potential as a therapeutic agent.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid with its biological targets. Molecular docking simulations have identified key binding residues and hydrogen bonding interactions, which are crucial for optimizing its efficacy and selectivity. These computational approaches, combined with experimental data, are paving the way for the design of next-generation derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to improve its pharmacokinetic properties. Preliminary results from animal models have shown improved tissue distribution and reduced toxicity, indicating a viable path forward for clinical development.

In conclusion, 2-(1-Methylcyclohexyl)-2-(trifluoroacetamido)acetic acid (CAS: 2680624-76-2) represents a promising candidate in the realm of chemical biology and drug discovery. The latest research has advanced our understanding of its synthesis, mechanism of action, and therapeutic potential. Continued interdisciplinary efforts will be essential to overcome existing challenges and unlock its full clinical potential. This compound exemplifies the intersection of chemistry and biology, offering new avenues for treating complex diseases.